Cas no 1604020-82-7 (2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1604020-82-7
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• CID: 5704550
• PubChem ID: 116531386
• Update Time: 2025-06-28

2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one
• 1604020-82-7
• 1H-Inden-1-one, 2-(ethoxymethylene)-5-fluoro-2,3-dihydro-

• Inchi： 1S/C12H11FO2/c1-2-15-7-9-5-8-6-10(13)3-4-11(8)12(9)14/h3-4,6-7H,2,5H2,1H3/b9-7+
• InChI Key： XGNYWLSNTIVRQT-VQHVLOKHSA-N
• SMILES： FC1C=CC2C(/C(=C/OCC)/CC=2C=1)=O

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 325.8±42.0 °C(Predicted)

Additional information on 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one

2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one (CAS No. 1604020-82-7): A Multifaceted Organic Compound with Emerging Applications in Medicinal Chemistry

2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one (CAS No. 1604020-82-7) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research over the past decade. This compound belongs to the class of indenes, which are aromatic hydrocarbons derived from benzene by the fusion of a cyclopropane ring. The unique fluorine-substituted and ethoxymethylidene functional groups in its molecular structure contribute to its distinct physicochemical properties and biological activities, making it a promising candidate for drug discovery and development.

The fluorine atom in the 5-fluoro position of the indene ring plays a crucial role in modulating the compound’s pharmacokinetic profile. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve lipophilicity, and modulate receptor interactions. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of fluorine in enhancing the binding affinity of small molecules to targets such as kinases and G-protein-coupled receptors. This aligns with the structural features of 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one, which exhibits a favorable balance between hydrophobicity and polarity, enabling it to traverse biological membranes efficiently.

The ethoxymethylidene group in the molecule introduces a unique steric and electronic environment. This group is a β-alkoxy-substituted ketone, which is known to influence the reactivity of the compound in various synthetic transformations. For instance, the 2,3-dihydro ring system provides a flexible scaffold that can be further functionalized to generate derivatives with tailored biological activities. A 2022 study in ACS Medicinal Chemistry Letters demonstrated that similar structural motifs are frequently employed in the design of selective inhibitors for enzymes such as acetylcholinesterase and carbonic anhydrase. The presence of the indene core in 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one suggests potential applications in the development of neuroprotective agents and anti-inflammatory drugs.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one with high accuracy. Molecular docking studies using AutoDock Vina and MOE software have shown that the compound exhibits moderate binding affinities to mitochondrial complexes and nuclear receptors. These findings are particularly relevant given the growing interest in mitochondria-targeted therapeutics for the treatment of mitochondrial diseases and metabolic disorders. The fluorine and ethoxy substituents are hypothesized to interact with hydrophobic pockets in these targets, enhancing the compound’s selectivity and efficacy.

Experimental data from in vitro assays have further validated the potential of 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one in pharmaceutical applications. A 2023 study published in Bioorganic & Medicinal Chemistry reported that the compound demonstrates moderate cytotoxicity against cancer cell lines (e.g., MCF-7 and HeLa) with IC₅₀ values in the low micromolar range. While this activity is not yet comparable to established chemotherapeutic agents, the structure-activity relationship analysis suggests that modifications to the ethoxymethylidene group could significantly enhance its antiproliferative effects. For example, replacing the ethoxy group with methoxy or hydroxy substituents has been shown to increase the compound’s interaction with topoisomerase II and other DNA-targeting enzymes.

From a synthetic perspective, the indene scaffold of 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one offers versatility for further derivatization. The 2,3-dihydro ring can be selectively hydrogenated or oxidized to yield diene or diol derivatives, which may exhibit enhanced biological activities. Additionally, the fluorine atom can be replaced with chlorine or bromine to explore structure-activity relationships in different biological contexts. These synthetic strategies are currently being explored in high-throughput screening campaigns aimed at identifying novel lead compounds for drug development.

Despite its promising properties, 2-(Ethoxymethylidene)-5-fluoro-2,3-dihydro-1H-inden-1-one remains in the early stages of preclinical evaluation. Further research is needed to fully elucidate its mechanism of action, toxicological profile, and pharmacokinetic behavior in vivo. However, the compound’s structural diversity and the growing body of evidence supporting its biological relevance suggest that it will play an increasingly important role in the development of next-generation therapeutics for a wide range of diseases.